2-Fluoro-5-methylbenzyl alcohol

Specification

• CAS No.: 64977-30-6
• Molecular Formula: C8H9FO
• Molecular Weight: 140.15 g/mol
• IUPAC Name: (2-fluoro-5-methylphenyl)methanol
• Standard InChI: InChI=1S/C8H9FO/c1-6-2-3-8(9)7(4-6)5-10/h2-4,10H,5H2,1H3
• Standard InChI Key: KJNSKKLMCXORGH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)F)CO
• Canonical SMILES: CC1=CC(=C(C=C1)F)CO

Introduction

2-Fluoro-5-methylbenzyl alcohol, also known as (2-fluoro-5-methylphenyl)methanol, is a chemical compound with the CAS number 64977-30-6. It is a derivative of benzyl alcohol, where a fluorine atom is substituted at the 2-position and a methyl group at the 5-position of the benzene ring. This compound is used in various chemical syntheses and has specific properties that make it useful in organic chemistry.

Synthesis and Applications

2-Fluoro-5-methylbenzyl alcohol can be synthesized through various methods, including hydrolysis of its corresponding chloride or bromide derivatives. It is often used as an intermediate in the synthesis of more complex organic compounds, such as chrysenes and other polycyclic aromatic hydrocarbons.

Synthesis Example

One method of synthesizing 2-fluoro-5-methylbenzyl alcohol involves refluxing a precursor compound in aqueous NaOH. For instance, starting with a suitable benzyl halide, hydrolysis yields the alcohol, which can then be purified and used in further reactions.

Hazard and Safety Information

The safety data sheet for 2-fluoro-5-methylbenzyl alcohol indicates several hazards:

• Acute Toxicity: Classified as Category 4 for oral and dermal exposure, and Category 4 for inhalation.

• Skin and Eye Irritation: Causes skin irritation (Category 2) and serious eye irritation (Category 2).

• Respiratory Tract Irritation: May cause respiratory tract irritation (Category 3).

Hazard Classification	Category
Acute Toxicity (Oral)	4
Acute Toxicity (Dermal)	4
Acute Toxicity (Inhalation)	4
Skin Irritation	2
Serious Eye Irritation	2
Respiratory Tract Irritation	3

Market and Availability

2-Fluoro-5-methylbenzyl alcohol is commercially available from suppliers like Apollo Scientific and CymitQuimica. Prices vary based on quantity, with smaller quantities (e.g., 100 mg) costing around €56 and larger quantities (e.g., 1 g) priced at approximately €127.

Quantity	Price (€)
100 mg	56
250 mg	78
1 g	127
5 g	244
10 g	582